Cas no 1207041-58-4 (3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide)

• Product Name: 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide
• CAS No: 1207041-58-4
• MF: C₂₀H₂₂F₃NO₄
• MW: 397.388196468353
• CID: 5850984
• PubChem ID: 45497513
• Update Time: 2025-06-28

3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide
• F2147-0684
• AKOS024627714
• 3-(4-(trifluoromethyl)phenyl)-N-(3,4,5-trimethoxybenzyl)propanamide
• 1207041-58-4

• Inchi： 1S/C20H22F3NO4/c1-26-16-10-14(11-17(27-2)19(16)28-3)12-24-18(25)9-6-13-4-7-15(8-5-13)20(21,22)23/h4-5,7-8,10-11H,6,9,12H2,1-3H3,(H,24,25)
• InChI Key： PMUNUXRXQWPBSU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(OC)=C(OC)C(OC)=C1)(=O)CCC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 397.15009267g/mol
• Monoisotopic Mass: 397.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide

Introduction to 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide (CAS No. 1207041-58-4)

3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide (CAS No. 1207041-58-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and multiple methoxy substituents. These functional groups contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide is composed of a propanamide backbone with a 4-(trifluoromethyl)phenyl substituent and a (3,4,5-trimethoxyphenyl)methyl substituent. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The methoxy groups on the phenyl ring enhance the lipophilicity and solubility of the molecule, which are crucial factors in drug design and delivery.

Recent studies have explored the potential therapeutic applications of 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

The pharmacokinetic properties of 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for developing effective oral formulations for clinical use. Furthermore, the compound has demonstrated low toxicity in animal models, which is a positive indicator for its safety profile.

In terms of clinical development, 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide is currently in preclinical stages. However, several pharmaceutical companies are actively investigating its potential as a therapeutic agent. Clinical trials are expected to commence in the near future to evaluate its efficacy and safety in human subjects.

The synthesis of 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide involves multiple steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the coupling of 4-(trifluoromethyl)benzoyl chloride with 3-amino-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide using coupling reagents such as EDCI or HATU. The final product is typically purified using column chromatography or recrystallization techniques.

The structural diversity and functional group flexibility of 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide make it an attractive scaffold for medicinal chemistry efforts. Researchers are exploring various structural modifications to enhance its biological activities and optimize its pharmacological properties. For example, substituting different functional groups on the phenyl rings or modifying the propanamide backbone can lead to compounds with improved potency and selectivity.

In conclusion, 3-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]propanamide (CAS No. 1207041-58-4) is a promising compound with diverse potential applications in medicine. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and development. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable therapeutic agent for treating various diseases.